![molecular formula C20H24BrN3O2 B2885799 (3r,5r,7r)-N-(2-((E)-2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)adamantane-1-carboxamide CAS No. 1321801-83-5](/img/structure/B2885799.png)
(3r,5r,7r)-N-(2-((E)-2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)adamantane-1-carboxamide
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Description
(3r,5r,7r)-N-(2-((E)-2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)adamantane-1-carboxamide is a useful research compound. Its molecular formula is C20H24BrN3O2 and its molecular weight is 418.335. The purity is usually 95%.
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Scientific Research Applications
Antitumor and Antibacterial Applications
Adamantane derivatives have been explored for their potential in antitumor and antibacterial applications. Studies demonstrate the synthesis of various adamantane-1-carboxamide derivatives and their evaluations in biological contexts. For example, compounds with the adamantane moiety have shown promising antitumor activity against leukemia cell lines and broad-spectrum antibacterial candidates displaying potent activity with minimal inhibitory concentration values around 0.5–2.0 μg/mL. These findings suggest the potential utility of adamantane derivatives in developing new therapeutic agents with antitumor and antibacterial properties (M. Stevens et al., 1984), (L. H. Al-Wahaibi et al., 2020).
Synthesis and Structural Insights
The synthesis of novel adamantane derivatives, such as carbohydrazides and oxadiazoles, has been extensively studied. These studies provide insights into the chemical properties and structural characteristics of adamantane-based compounds, contributing to the development of new materials and molecules with specific functionalities. Research in this area focuses on the chemical synthesis, characterization, and potential applications of these derivatives in various fields, including materials science and pharmaceuticals (Marina Soselia et al., 2020), (E. V. Shishkin et al., 2020).
Advanced Material Applications
Adamantane and its derivatives have found applications in the development of advanced materials, such as polymers and supramolecular structures. Their unique properties, such as high thermal stability and resistance to chemical attacks, make them suitable for creating new materials with enhanced performance. For instance, adamantane-type cardo polyamides exhibit remarkable solubility and mechanical strength, making them candidates for high-performance polymers (D. Liaw et al., 1999).
Properties
IUPAC Name |
N-[2-[(2E)-2-[(4-bromophenyl)methylidene]hydrazinyl]-2-oxoethyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24BrN3O2/c21-17-3-1-13(2-4-17)11-23-24-18(25)12-22-19(26)20-8-14-5-15(9-20)7-16(6-14)10-20/h1-4,11,14-16H,5-10,12H2,(H,22,26)(H,24,25)/b23-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTNMSGJVONIXTK-FOKLQQMPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NCC(=O)NN=CC4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NCC(=O)N/N=C/C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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